Cas no 494852-91-4 (Phenol, 3-[(6-amino-2-benzothiazolyl)amino]-)

• Product Name: Phenol, 3-[(6-amino-2-benzothiazolyl)amino]-
• CAS No: 494852-91-4
• MF: C₁₃H₁₁N₃OS
• MW: 257.310940980911
• CID: 1533931
• Update Time: 2024-08-24

Phenol, 3-[(6-amino-2-benzothiazolyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-[(6-amino-2-benzothiazolyl)amino]-

• Inchi： 1S/C13H11N3OS/c14-8-4-5-11-12(6-8)18-13(16-11)15-9-2-1-3-10(17)7-9/h1-7,17H,14H2,(H,15,16)
• InChI Key： LWQSHLPWRUZMLS-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC(NC2=NC3=CC=C(N)C=C3S2)=C1

Computed Properties

• Exact Mass: 257.06243

Experimental Properties

• Density: 1.487±0.06 g/cm3(Predicted)
• Boiling Point: 507.2±56.0 °C(Predicted)
• PSA: 71.17
• pka: 9.56±0.10(Predicted)